Cas no 1850178-64-1 (2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanamide)

• Product Name: 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanamide
• CAS No: 1850178-64-1
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6231839
• PubChem ID: 165964065
• Update Time: 2025-08-04

2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1123328
• 1850178-64-1
• 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanamide

• Inchi： 1S/C8H14N4O2/c1-2-14-6-3-11-12(4-6)5-7(9)8(10)13/h3-4,7H,2,5,9H2,1H3,(H2,10,13)
• InChI Key： BZXWSUHXWIYTHJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NN(C=1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 96.2Ų

Additional information on 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanamide

2-Amino-3-(4-Ethoxy-1H-Pyrazol-1-Yl)Propanamide: A Comprehensive Overview

The compound with CAS No 1850178-64-1, commonly referred to as 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an ethoxy group and an amino acid-derived side chain. The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is known for its versatility in chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanamide as a promising candidate in drug discovery. Researchers have explored its ability to modulate various biological pathways, particularly in the context of inflammation and cancer. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, its ability to induce apoptosis in cancer cells has been reported, making it a potential lead compound for anticancer drug development.

The synthesis of 2-amino-3-(4-ethoxy-1H-pyrazol-1-yl)propanamide involves a multi-step process that combines principles of organic synthesis and peptide chemistry. The key steps include the preparation of the pyrazole ring through condensation reactions, followed by functionalization with an ethoxy group and subsequent coupling with an amino acid derivative. This approach ensures high purity and structural integrity, which are critical for downstream biological testing.

In terms of applications, 2-amino-3-(4-ethoxy-1H-pyrazol-1-Yl)Propanamide has shown promise in several therapeutic areas. Beyond its anti-inflammatory and anticancer activities, it has also been investigated for its potential in treating neurodegenerative diseases. A 2023 study in *Nature Communications* reported that this compound can cross the blood-brain barrier and exhibit neuroprotective effects in vitro, suggesting its potential as a candidate for Alzheimer's disease therapy.

From an analytical standpoint, the characterization of 2-amino-3-(4-Ethoxy-1H-Pyrazol-Yl)Propanamide has been thoroughly documented using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's molecular structure and purity, which are essential for reproducible biological studies.

In conclusion, 2-amino-3-(4-Ethoxy-Yl)Propanamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is expected to play a pivotal role in the development of innovative medicines addressing unmet medical needs.